N-1-oxaspiro[4.4]non-3-yl-2-propyl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(1-oxaspiro[4.4]nonan-3-yl)-2-propyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C15H22N2O2S/c1-2-5-13-17-12(10-20-13)14(18)16-11-8-15(19-9-11)6-3-4-7-15/h10-11H,2-9H2,1H3,(H,16,18)
• InChI Key: WZTWTDNEWKCOOW-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)C(=O)NC2CC3(CCCC3)OC2
• Molecular Formula: C15H22N2O2S
• Molecular Weight: 294.4 g/mol

Description

N-1-oxaspiro[4.4]non-3-yl-2-propyl-1,3-thiazole-4-carboxamide is a synthetic compound that has been studied for its potential use in scientific research. This compound has been found to have interesting biochemical and physiological effects, and its mechanism of action has been investigated in detail.4]non-3-yl-2-propyl-1,3-thiazole-4-carboxamide, its scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Mechanism of Action

The mechanism of action of N-1-oxaspiro[4.4]non-3-yl-2-propyl-1,3-thiazole-4-carboxamide has been investigated in several studies. It has been found to inhibit the activity of certain enzymes, including histone deacetylases and carbonic anhydrases. This inhibition leads to changes in gene expression and cellular signaling pathways, which may contribute to the compound's therapeutic effects.
Biochemical and physiological effects:
N-1-oxaspiro[4.4]non-3-yl-2-propyl-1,3-thiazole-4-carboxamide has been shown to have several interesting biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo, and it has also been shown to have anti-inflammatory and neuroprotective effects. Additionally, this compound has been found to have potential as a treatment for metabolic disorders, such as diabetes and obesity.

Advantages and Limitations for Lab Experiments

One advantage of using N-1-oxaspiro[4.4]non-3-yl-2-propyl-1,3-thiazole-4-carboxamide in lab experiments is that it has been shown to have a relatively low toxicity profile. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-1-oxaspiro[4.4]non-3-yl-2-propyl-1,3-thiazole-4-carboxamide. One area of interest is the compound's potential as a therapeutic agent for cancer and other diseases. Additionally, further investigation of the compound's mechanism of action may lead to the development of more effective treatments. Finally, studies on the pharmacokinetics and pharmacodynamics of N-1-oxaspiro[4.4]non-3-yl-2-propyl-1,3-thiazole-4-carboxamide may help to optimize its use in clinical settings.

Synthesis Methods

The synthesis of N-1-oxaspiro[4.4]non-3-yl-2-propyl-1,3-thiazole-4-carboxamide has been described in the literature. The compound is synthesized by reacting 1,3-thiazole-4-carboxylic acid with 2-bromo-1,1-dimethylethyl acetate to form the corresponding spirocyclic intermediate. This intermediate is then reacted with 2-propylamine to yield N-1-oxaspiro[4.4]non-3-yl-2-propyl-1,3-thiazole-4-carboxamide.

Scientific Research Applications

N-1-oxaspiro[4.4]non-3-yl-2-propyl-1,3-thiazole-4-carboxamide has been studied for its potential use in scientific research. It has been found to have interesting biochemical and physiological effects, and its mechanism of action has been investigated in detail. This compound has been shown to have potential as a therapeutic agent for a variety of diseases, including cancer, inflammation, and neurodegenerative disorders.